Cas no 18812-40-3 (2-Iodothiophene-3-carbaldehyde)

2-Iodothiophene-3-carbaldehyde is a versatile heterocyclic building block used in organic synthesis, particularly in the construction of thiophene-based derivatives. Its key advantages include the presence of both an aldehyde group and an iodine substituent, which facilitate further functionalization via cross-coupling reactions, nucleophilic substitutions, or condensation reactions. The iodine atom enhances reactivity in palladium-catalyzed transformations, such as Suzuki or Sonogashira couplings, while the aldehyde group serves as a handle for condensation or reduction reactions. This compound is valuable in pharmaceutical and materials science research, enabling the synthesis of complex molecules with tailored properties. Its stability and well-defined reactivity make it a reliable intermediate for advanced synthetic applications.

2-Iodothiophene-3-carbaldehyde structure

18812-40-3 structure

Product Name:2-Iodothiophene-3-carbaldehyde

CAS No:18812-40-3

MF:C₅H₃IOS

MW:238.046192407608

MDL:MFCD03426915

CID:1090697

PubChem ID:819056

Update Time:2025-06-07

2-Iodothiophene-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 2-Iodothiophene-3-carbaldehyde
- 2-Iodo-3-thiophenecarbaldehyde
- 3-Thiophenecarboxaldehyde, 2-iodo-
- SBB098882
- FCH1335248
- AK143585
- AX8282833
- DS-7695
- 18812-40-3
- A908341
- SCHEMBL15888128
- AKOS022176404
- C73596
- AI-942/25121041
- DTXSID40356038
- MDL： MFCD03426915
- Inchi： 1S/C5H3IOS/c6-5-4(3-7)1-2-8-5/h1-3H
- InChI Key： XQBBCHBIMBAUEN-UHFFFAOYSA-N
- SMILES： IC1=C(C=O)C=CS1

Computed Properties

Exact Mass: 237.89449
Monoisotopic Mass: 237.89493g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 8
Rotatable Bond Count: 1
Complexity: 96.4
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 45.3

Experimental Properties

Boiling Point: 278.9±25.0°C at 760 mmHg
PSA: 17.07

2-Iodothiophene-3-carbaldehyde Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

2-Iodothiophene-3-carbaldehyde Pricemore >>

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